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Compound of Interest

Compound Name: 9-Anthraceneethanol

Cat. No.: B1580732

Introduction: Unlocking the Potential of a
Fluorophoric Building Block

In the landscape of organic synthesis, the strategic selection of precursors is paramount to the
successful construction of complex molecular architectures. 9-Anthraceneethanol, a hydroxyl-
functionalized derivative of the fluorescent polycyclic aromatic hydrocarbon anthracene, has
emerged as a valuable and versatile building block. Its rigid, planar anthracene core imparts
unique photophysical properties, while the terminal hydroxyl group serves as a reactive handle
for a diverse array of chemical transformations.

This comprehensive guide provides researchers, scientists, and drug development
professionals with an in-depth exploration of 9-Anthraceneethanol's applications as a
precursor in organic synthesis. We will delve into its preparation and detail field-proven
protocols for its use in creating advanced materials, fluorescent probes, and potential
therapeutic agents. The causality behind experimental choices is emphasized to empower
researchers to not only follow procedures but also to innovate upon them.

Core Properties of 9-Anthraceneethanol

A thorough understanding of the physicochemical properties of a precursor is fundamental to
its effective utilization in synthesis.
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Property Value Reference(s)
IUPAC Name 2-(Anthracen-9-yl)ethanol [1]

CAS Number 54060-73-0 [1]

Molecular Formula C16H140 [1]

Molecular Weight 222.28 g/mol [1]
Appearance Typically a solid

Soluble in many organic
Solubility solvents such as DMSO, [2]

ethanol, DMF, and chloroform.

Fluorescence

Exhibits fluorescence
characteristic of the
anthracene core, with
excitation and emission
maxima being solvent-

dependent.

[3]4]

Synthetic Pathways to 9-Anthraceneethanol

While commercially available, understanding the synthesis of 9-Anthraceneethanol provides

valuable context for its purity and potential side products. A common and efficient route

involves the reduction of an anthracene-9-acetic acid derivative.

Protocol 1: Synthesis via Reduction of 9-
Anthraceneacetic Acid

This protocol outlines a two-step process starting from the commercially available 9-

anthraldehyde.

Workflow for the Synthesis of 9-Anthraceneethanol

© 2025 BenchChem. All rights reserved. 2/4

Tech Support


https://patents.google.com/patent/CN113831237A/en
https://patents.google.com/patent/CN113831237A/en
https://patents.google.com/patent/CN113831237A/en
https://patents.google.com/patent/CN113831237A/en
https://pdf.benchchem.com/13/Application_Notes_and_Protocols_for_Williamson_Ether_Synthesis_using_9_10_Bis_bromomethyl_anthracene.pdf
https://community.wvu.edu/~josbour1/Labs/S2017/Exp%2012%20-%20Williamson%20Ether%20Synth.pdf
https://pdf.benchchem.com/11762/Technical_Support_Center_Synthesis_of_9_Bromoanthracene_d9.pdf
https://www.benchchem.com/product/b1580732?utm_src=pdf-body
https://www.benchchem.com/product/b1580732?utm_src=pdf-body
https://www.benchchem.com/product/b1580732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing
@—Anthraldehyde)

tep 1

Oxidation
(e.g., Sodium Chlorite)

@-Anthracenecarboxylic Aci(D

tep 2

Esterification
(e.g., Ethanol, Acid Catalyst)
9-Anthraceneethanol Fatty Acid (R-COOH)

@thyl 9-anthracenoate) L i
[ Esterification
( )

e.g., DCC/DMAP
tep 3 i
Reduction
(e.g., LiAlH4 in THF) Fluorescent Fatty Acid Ester
@-Anthraceneethanol GIPLC with Fluorescence Detectioa

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1580732?utm_src=pdf-body-img
https://www.benchchem.com/product/b1580732?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. CN113831237A - A kind of synthetic method of 9-anthracenecarboxylic acid - Google
Patents [patents.google.com]

2. pdf.benchchem.com [pdf.benchchem.com]

3. community.wvu.edu [community.wvu.edu]

4. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [The Versatility of 9-Anthraceneethanol in Modern
Organic Synthesis: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1580732#9-anthraceneethanol-as-a-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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